Cas no 923176-59-4 (2-4-(2-Chloroacetyl)piperazin-1-yl-2-(4-methoxyphenyl)acetonitrile)

• Product Name: 2-4-(2-Chloroacetyl)piperazin-1-yl-2-(4-methoxyphenyl)acetonitrile
• CAS No: 923176-59-4
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• MDL: MFCD08691136
• CID: 3109338
• PubChem ID: 16227419
• Update Time: 2025-10-29

2-4-(2-Chloroacetyl)piperazin-1-yl-2-(4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• [4-(chloroacetyl)piperazin-1-yl](4-methoxyphenyl)acetonitrile
• CS-0243109
• AKOS008084108
• EN300-25911
• Z220323536
• 2-[4-(2-chloroacetyl)piperazin-1-yl]-2-(4-methoxyphenyl)acetonitrile
• 923176-59-4
• 2-4-(2-Chloroacetyl)piperazin-1-yl-2-(4-methoxyphenyl)acetonitrile

• MDL： MFCD08691136
• Inchi： 1S/C15H18ClN3O2/c1-21-13-4-2-12(3-5-13)14(11-17)18-6-8-19(9-7-18)15(20)10-16/h2-5,14H,6-10H2,1H3
• InChI Key： CGOHNOHJTOYYLD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C(C#N)C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 307.1087545Da
• Monoisotopic Mass: 307.1087545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.6Ų

Additional information on 2-4-(2-Chloroacetyl)piperazin-1-yl-2-(4-methoxyphenyl)acetonitrile

Compound CAS No. 923176-59-4: 2-(4-(2-Chloroacetyl)piperazin-1-yl)-2-(4-methoxyphenyl)acetonitrile

The compound with CAS No. 923176-59-4, known as 2-(4-(2-Chloroacetyl)piperazin-1-yl)-2-(4-methoxyphenyl)acetonitrile, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a 2-chloroacetyl group, adding a chlorine atom and an acetyl group to the structure. Additionally, the molecule features a 4-methoxyphenyl group attached to the acetonitrile moiety, which introduces electron-donating methoxy functionality into the molecule. These structural elements contribute to the compound's pharmacokinetic properties and bioavailability.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability and solubility for potential therapeutic applications. Researchers have employed various synthetic strategies, including nucleophilic substitution and coupling reactions, to construct the molecule efficiently. These methods have been optimized to minimize side reactions and improve yield, ensuring scalability for large-scale production if required.

The biological activity of CAS No. 923176-59-4 has been explored in several contexts, particularly in relation to its potential as a kinase inhibitor or modulator of other enzyme activities. Preclinical studies have demonstrated that this compound exhibits selective binding to specific protein targets, suggesting its role in modulating cellular signaling pathways involved in diseases such as cancer or inflammatory disorders.

One of the most promising aspects of this compound is its ability to cross the blood-brain barrier (BBB), which is critical for treating central nervous system (CNS) disorders. Studies have shown that the combination of lipophilic substituents and polar groups in its structure facilitates BBB penetration without compromising stability or bioavailability. This property makes it a strong candidate for drug development targeting neurodegenerative diseases or CNS-related conditions.

In terms of safety and toxicity profiles, preliminary assessments indicate that CAS No. 923176-59-4 has a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully evaluate its suitability for chronic use in humans.

Looking ahead, researchers are exploring the potential of this compound as a lead molecule for drug design programs targeting specific disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical and clinical development stages.

In conclusion, CAS No. 923176-59-4 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents addressing unmet medical needs.